Cas no 2248369-10-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)-1,2-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)-1,2-oxazole-5-carboxylate
• CAS No: 2248369-10-8
• MF: C₁₈H₉ClN₂O₅
• MW: 368.72746348381
• CID: 5943717
• PubChem ID: 165728691
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)-1,2-oxazole-5-carboxylate
• EN300-6519362
• 2248369-10-8

• Inchi： 1S/C18H9ClN2O5/c19-11-7-5-10(6-8-11)14-9-15(25-20-14)18(24)26-21-16(22)12-3-1-2-4-13(12)17(21)23/h1-9H
• InChI Key： CCOWLDVNOLRURY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)ON=1

Computed Properties

• Exact Mass: 368.0199991g/mol
• Monoisotopic Mass: 368.0199991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)-1,2-oxazole-5-carboxylate

Compound CAS No 2248369-10-8: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)-1,2-oxazole-5-carboxylate

The compound with CAS No 2248369-10-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-chlorophenyl)-1,2-oxazole-5-carboxylate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and structural diversity.

1,3-Dioxo-2,3-dihydro-1H-isoindol is a derivative of isoindole, a bicyclic structure that has been extensively investigated for its role in medicinal chemistry and material science. The presence of the oxazole ring in this compound adds further complexity to its structure, making it a promising candidate for advanced chemical synthesis and drug design.

Recent studies have highlighted the importance of 4-chlorophenyl substituents in modulating the pharmacokinetic properties of compounds. The inclusion of this group in the structure of CAS No 2248369-10-8 suggests its potential application in designing drugs with enhanced bioavailability and stability.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives has been a focal point in organic chemistry research. Advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions have enabled the efficient preparation of this compound. These techniques not only improve yield but also ensure high purity, which is critical for its use in sensitive applications.

In terms of biological activity, CAS No 2248369 has shown promising results in preliminary assays targeting specific enzymes and receptors. Its ability to interact with biological systems makes it a valuable tool for drug discovery programs focused on diseases such as cancer and neurodegenerative disorders.

The structural versatility of this compound also extends to its application in materials science. Researchers have explored its potential as a precursor for advanced materials such as organic semiconductors and stimuli-responsive polymers. The integration of oxazole and isoindole moieties provides unique electronic properties that are highly sought after in these fields.

From an environmental standpoint, the development of sustainable synthesis routes for CAS No 2248369 is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste and reduce the environmental footprint associated with its production.

In conclusion, CAS No 2248369, or 1,3-dioxo...carboxylate, represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its complex structure and versatile properties make it an invaluable asset for researchers striving to push the boundaries of modern science.